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Cat. No.: B562975 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Clofibric-d4 acid is the deuterated form of clofibric acid, the active metabolite of the lipid-

lowering drug clofibrate.[1][2][3] Due to its structural similarity and mass difference, Clofibric-
d4 acid is an ideal internal standard for the quantification of clofibric acid in biological samples

using mass spectrometry techniques such as Gas Chromatography-Mass Spectrometry (GC-

MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[4] Clofibric acid itself is a

peroxisome proliferator-activated receptor alpha (PPARα) agonist, which plays a crucial role in

the regulation of lipid metabolism.[3][4]

These application notes provide detailed protocols for the preparation of Clofibric-d4 acid
solutions and an overview of its application as an internal standard.
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Property Value Reference

Chemical Name
2-(4-chlorophenoxy-d4)-2-

methylpropanoic acid
[4]

CAS Number 1184991-14-7 [4][5]

Molecular Formula C₁₀H₇D₄ClO₃ [5]

Molecular Weight 218.67 g/mol [5][6]

Appearance Solid [4]

Solubility
Soluble in Acetonitrile, DMSO,

Methanol
[4]

Storage
Store at -20°C for long-term

stability
[7]

Recommended Concentrations for Internal Standard
Application Recommended Concentration Range

LC-MS/MS Bioanalysis 0.1 µg/mL to 20 µg/mL

Note: The optimal concentration of the internal standard should be determined empirically for

each specific assay and instrument.

Experimental Protocols
Safety Precautions

Always handle Clofibric-d4 acid in a well-ventilated area or a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Consult the Safety Data Sheet (SDS) for comprehensive safety information.
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This protocol describes the preparation of a 1 mg/mL stock solution of Clofibric-d4 acid in

methanol.

Materials:

Clofibric-d4 acid (solid)

Methanol (LC-MS grade or equivalent)

Analytical balance

Volumetric flask (e.g., 1 mL or 5 mL)

Pipettes

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Weighing: Accurately weigh a precise amount of Clofibric-d4 acid (e.g., 1 mg) using an

analytical balance.

Dissolving: Quantitatively transfer the weighed solid to a clean, dry volumetric flask of the

appropriate size.

Solvent Addition: Add a small amount of methanol to the volumetric flask to dissolve the

solid.

Mixing: Gently swirl the flask or use a vortex mixer to ensure the solid is completely

dissolved. An ultrasonic bath can be used to aid dissolution if necessary.

Dilution to Volume: Once the solid is fully dissolved, add methanol to the volumetric flask

until the meniscus reaches the calibration mark.

Homogenization: Cap the flask and invert it several times to ensure the solution is

homogeneous.
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Storage: Transfer the stock solution to a labeled, airtight container and store it at -20°C.

Protocol 2: Preparation of Working Solutions by Serial
Dilution
This protocol describes the preparation of working solutions from the 1 mg/mL stock solution.

Materials:

1 mg/mL Clofibric-d4 acid stock solution

Methanol (LC-MS grade or equivalent)

Pipettes and sterile pipette tips

Microcentrifuge tubes or vials

Procedure:

Labeling: Label a series of microcentrifuge tubes or vials for each desired concentration.

Calculation: Use the formula M₁V₁ = M₂V₂ to calculate the volume of the stock solution

needed for each dilution, where:

M₁ = Concentration of the stock solution

V₁ = Volume of the stock solution to be transferred

M₂ = Desired concentration of the working solution

V₂ = Final volume of the working solution

Dilution:

For a 10 µg/mL working solution: Transfer 10 µL of the 1 mg/mL stock solution into a tube

and add 990 µL of methanol.
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For a 1 µg/mL working solution: Transfer 10 µL of the 10 µg/mL working solution into a

tube and add 90 µL of methanol.

Mixing: Vortex each working solution thoroughly to ensure homogeneity.

Storage: Store the working solutions at -20°C until use.

Visualization
Experimental Workflow: Clofibric-d4 Acid Solution
Preparation
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Caption: Workflow for preparing Clofibric-d4 acid solutions.
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Signaling Pathway: PPARα Activation by Clofibric Acid
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Caption: Simplified PPARα signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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